Cas no 15421-84-8 (Trapidil)

• Product Name: Trapidil
• CAS No: 15421-84-8
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• MDL: MFCD00193104
• CID: 50104
• PubChem ID: 5531
• Update Time: 2025-04-18

Trapidil Chemical and Physical Properties

Names and Identifiers

• Trapidil
• N,N-Diethyl-5-methyl-[1,2,4]triazolo[5,1-b]pyrimidin-7-amine
• AR-12008
• N,N-diethyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine,N,N-diethyl-5-methyl
• 5-Methyl-7-diaethylamino-s-triazolo<1.5-a>pyrimidin
• 5-methyl-7-diethylamino-s-triazolo[1,5-a]pyrimidine
• AR 12008,Avantrin,N,N-diethyl-5-methyl-[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine
• Diaethyl-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-amin
• diethyl-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-amine
• N,N-dimethyl-5-methyl-[1,2,4]triazolo[1,
• Trapidilum [INN-Latin]
• Trapymin
• AR 12008
• Avantrin
• Rocornal
• Trapymine
• 5-methyl-7-diaethylamino-s-triazolo(1.5-a)pyrimidin
• 5-methyl-7-diethylamino-s-triazolo-(1,5-a)-pyrimidine
• 7-(DIETHYLAMINO)-5-METHYL-S-TRIAZOLO[1,5-A]PYRIMIDINE
• 5-a)pyrimidin-7-amine,n,n-diethyl-5-methyl-s-triazolo(
• ar12008
• 7-Diethylamino-5-methyl-s-triazolo(1,5-a)pyrimidine
• MLS000567667
• EYG5Y6355E
• N,N-Diethyl-5-methyl-(1,2,4)triazolo(1,5-a)pyrimidine-7-amine
• (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-methyl-
• SMR000154170
• 15421-84-8
• Opera_ID_461
• D01220
• DTXCID8025416
• HMS1571K05
• AKOS001093408
• TRAPIDIL [WHO-DD]
• Prestwick0_001012
• BCP09350
• 7-(DIETHYLAMINO)-5-METHYL-S-TRIAZOLO(1,5-A)PYRIMIDINE.
• 5-Methyl-7-diaethylamino-s-triazolo(1.5-a)pyrimidin [German]
• AB00457635-12
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,N,N-diethyl-5-methyl-
• HMS2231G07
• Prestwick3_001012
• CCG-221012
• 5-Methyl-7-(diethylamino)-s-triazolo[1,5-a]pyrimidine
• HMS2098K05
• NCGC00016715-04
• A927178
• Diethyl-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amine
• Prestwick2_001012
• Prestwick1_001012
• s-Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-methyl-
• Q2449982
• DB09283
• Trapidil (JP17/INN)
• SCHEMBL33563
• HY-B1016
• UNII-EYG5Y6355E
• N,N-Diethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine #
• CHEBI:32254
• BRD-K95763993-001-03-7
• Trapidil, >=98% (HPLC)
• Trapidilum
• Trapidil, European Pharmacopoeia (EP) Reference Standard
• BPBio1_001281
• HMS3715K05
• CAS-15421-84-8
• TRAPIDIL [EP MONOGRAPH]
• GSNOZLZNQMLSKJ-UHFFFAOYSA-N
• BSPBio_001163
• N,N-Diethyl-4-methyl-1,5,7,9-Tetrazabicyclo[4.3.0]Nona-2,4,6,8-Tetraen-2-Amine
• FT-0763046
• HMS3372J09
• HMS1735K19
• Tox21_110578
• MFCD00193104
• 7-(Diethylamino)-5-methyl-2-triazolo[1,5-a]pyrimidine
• NCGC00016715-01
• HS-0048
• NS00005195
• MLS000881142
• Trapidil,(S)
• DTXSID0045416
• EN300-227431
• TRAPIDIL [INN]
• AB00457635
• SR-01000673280-3
• 5-Methyl-7-diethylamino-S-triazolo(1,5-a)pyrimidine
• AC-32565
• NCGC00016715-02
• TRAPIDIL [MART.]
• BRN 0186842
• NCGC00016715-03
• SR-01000673280
• Tox21_110578_1
• Trapidil [INN:BAN:JAN]
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine, N,N-diethyl-5-methyl-
• TRAPIDIL [MI]
• EINECS 239-434-2
• F31376
• Rocornal (TN)
• s4736
• SPBio_003034
• Z56791867
• TRAPIDIL [JAN]
• CHEMBL132767
• CS-4529
• GLXC-03673
• 7-(Diethylamino)-5-methyl-s-triazolo(1,5-a)pyrimidine
• BRD-K95763993-001-19-3

• MDL： MFCD00193104
• Inchi： 1S/C10H15N5/c1-4-14(5-2)9-6-8(3)13-10-11-7-12-15(9)10/h6-7H,4-5H2,1-3H3
• InChI Key： GSNOZLZNQMLSKJ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1=CC(C)=NC2=NC=NN12
• BRN： 0186842

Computed Properties

• Exact Mass: 205.13300
• Monoisotopic Mass: 205.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.2±0.1 g/cm3
• Melting Point: 98-99.4° (Pfeifer); 102-104° from heptane (Tenor)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.625
• Solubility: H2O: ≥15mg/mL
• PSA: 46.32000
• LogP: 1.27890
• pka: pKs = 2.79(at 25℃)
• Solubility: H2O: ≥15mg/mL

Trapidil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): 115, 76 i.v.; 380, 235 orally; 155, 100 i.p.; 132, 100 s.c. (Fuller)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines